Cas no 950471-20-2 (2-({13-chloro-9-methyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-({13-chloro-9-methyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 950471-20-2
• MF: C₂₁H₁₉ClN₄O₄S₂
• MW: 490.982960939407
• CID: 5341586
• Update Time: 2023-11-22

2-({13-chloro-9-methyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(9-chloro-6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]-N-(4-ethoxyphenyl)acetamide
• HMS1881B19
• 2-((9-chloro-6-methyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(4-ethoxyphenyl)acetamide
• 2-(9-chloro-6-me
• 2-({13-chloro-9-methyl-8,8-dioxo-8lambda6-thia-3,5,9-triazatricyclo8.4.0.0^{2,7}tetradeca-1(14),2(7),3,5,10,12-hexaen-4-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C21H19ClN4O4S2/c1-3-30-15-7-5-14(6-8-15)24-19(27)12-31-21-23-11-18-20(25-21)16-10-13(22)4-9-17(16)26(2)32(18,28)29/h4-11H,3,12H2,1-2H3,(H,24,27)
• InChI Key： KBSGTLFQLKRSIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1=C(C=NC(=N1)SCC(NC1C=CC(=CC=1)OCC)=O)S(N2C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 759
• XLogP3: 3.4
• Topological Polar Surface Area: 135